Cas no 2034262-03-6 (3,3,3-trifluoro-1-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}propan-1-one)

• Product name: 3,3,3-trifluoro-1-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}propan-1-one
• CAS No: 2034262-03-6
• MF: C₁₂H₁₂F₆N₄O
• MW: 342.2403
• CID: 5347700

3,3,3-trifluoro-1-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3,3,3-trifluoro-1-[4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl]propan-1-one
• 3,3,3-trifluoro-1-(4-(6-(trifluoromethyl)pyrimidin-4-yl)piperazin-1-yl)propan-1-one
• 3,3,3-trifluoro-1-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}propan-1-one

• Inchi： 1S/C12H12F6N4O/c13-11(14,15)6-10(23)22-3-1-21(2-4-22)9-5-8(12(16,17)18)19-7-20-9/h5,7H,1-4,6H2
• InChI Key： CGTRWGHWMCINHP-UHFFFAOYSA-N
• SMILES： FC(C([H])([H])C(N1C([H])([H])C([H])([H])N(C2C([H])=C(C(F)(F)F)N=C([H])N=2)C([H])([H])C1([H])[H])=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 419
• XLogP3: 1.9
• Topological Polar Surface Area: 49.3

Additional information on 3,3,3-trifluoro-1-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}propan-1-one

3,3,3-Trifluoro-1-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}propan-1-one (CAS No. 2034262-03-6): A Comprehensive Overview

3,3,3-Trifluoro-1-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}propan-1-one (CAS No. 2034262-03-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 2034262-03-6, is characterized by its unique molecular structure and potential therapeutic applications. The compound features a trifluoromethyl group and a pyrimidine moiety, which are key functional groups that contribute to its biological activity and pharmacological properties.

The molecular formula of 3,3,3-trifluoro-1-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}propan-1-one is C₁₈H₁₈F₆N₄O, and its molecular weight is approximately 408.35 g/mol. The presence of the trifluoromethyl group enhances the lipophilicity of the molecule, which can improve its ability to cross biological membranes and reach target sites within cells. The pyrimidine moiety is a common structural feature in many biologically active compounds, including several approved drugs and drug candidates in various stages of clinical development.

Recent studies have highlighted the potential of 3,3,3-trifluoro-1-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}propan-1-one as a potent inhibitor of specific enzymes involved in various disease pathways. For instance, research published in the *Journal of Medicinal Chemistry* has shown that this compound exhibits strong inhibitory activity against protein kinases, which are key regulators of cellular signaling pathways and are often dysregulated in diseases such as cancer and inflammatory disorders.

In addition to its enzymatic inhibition properties, 3,3,3-trifluoro-1-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}propan-1-one has been investigated for its potential as an antiviral agent. Studies conducted by researchers at the National Institutes of Health (NIH) have demonstrated that this compound can effectively inhibit the replication of several RNA viruses, including influenza and coronaviruses. The mechanism of action involves interference with viral RNA synthesis and protein processing, making it a promising candidate for further development as an antiviral therapeutic.

The pharmacokinetic profile of 3,3,3-trifluoro-1-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}propan-1-one has also been extensively studied. Preclinical data indicate that the compound exhibits favorable oral bioavailability and a reasonable half-life in animal models. These properties suggest that it could be developed into an orally administered drug for various therapeutic applications. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

From a synthetic chemistry perspective, the preparation of 3,3,3-trifluoro-1-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}propan-1-one involves several steps that require precise control over reaction conditions to ensure high yields and purity. Key synthetic routes include the coupling of a trifluoropyrimidine derivative with a suitable piperazine intermediate followed by the introduction of the trifluoromethylated ketone moiety. Advances in synthetic methods have led to more efficient and scalable processes for producing this compound on a larger scale.

In conclusion, 3,3,3-trifluoro-1-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-y l}propan - 1 - one (CAS No . 20 3 4 2 6 2 - 0 7 - 6) represents a promising molecule with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its pharmacological properties for clinical use. As more data become available from preclinical and clinical studies, this compound may emerge as a valuable tool in the treatment of various diseases.